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Compound of Interest

Compound Name: pyridin-2-ylmethanamine

Cat. No.: B045004

An In-depth Technical Guide to Pyridin-2-ylmethanamine

Introduction

Pyridin-2-ylmethanamine, also commonly known as 2-picolylamine, is a heterocyclic amine
that serves as a fundamental building block in various fields of chemical and pharmaceutical
science.[1] Structurally, it is characterized by a pyridine ring substituted at the 2-position with a
methanamine (-CHzNH2z) group.[2] This arrangement makes it a versatile bidentate ligand in
coordination chemistry, capable of forming stable complexes with numerous transition metals.
[2][3] Its utility extends to its role as a key precursor in the synthesis of more complex
molecules, including pharmaceuticals and agrochemicals.[1][2]

This document provides a comprehensive overview of pyridin-2-ylmethanamine, detailing its
chemical structure, nomenclature, physicochemical properties, synthesis protocols, and key
applications.

Structure and Nomenclature

The core structure of pyridin-2-ylmethanamine features a primary amine connected to a
pyridine ring through a methylene bridge.[1] Its official IUPAC name is pyridin-2-
ylmethanamine.[4]

Chemical Identifiers
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The compound is registered and identified by several standard chemical codes and notations,
which are summarized in the table below.

Identifier Value

IUPAC Name pyridin-2-ylmethanamine[4]

Alternate IUPAC Name 1-(pyridin-2-yl)methanamine[2][5]

CAS Number 3731-51-9[6]

Molecular Formula CeHsN2[6][7]

SMILES C1=CC=NC(=C1)CN[2][4]

nChi InChl=1S/C6H8N2/c7-5-6-3-1-2-4-8-6/h1-

4H,5,7H2[2][4]

InChlKey WOXFMYVTSLAQMO-UHFFFAQOY SA-N[4][6]

Synonyms

The compound is also known by several common and historical names, including:

2-Picolylamine[3]

2-(Aminomethyl)pyridine[2][4]

2-Pyridinemethanamine[2][4]

(2-Pyridylmethyl)amine[6]

a-Picolylamine[6]

Physicochemical Properties

Pyridin-2-ylmethanamine is a colorless to pale yellow liquid under standard conditions,
possessing a characteristic amine-like odor.[2][4] It is sensitive to air and should be stored
under an inert atmosphere.[3][8]
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Property Value

Molecular Weight 108.14 g/mol [4][7]

Appearance Colorless liquid[4]

Melting Point -20°C[8][9]

Boiling Point 202-204°C[5][8]; 82-85°C at 12 mmHQg[3][5]
Density 1.049 g/mL at 25°C[3][5]

Refractive Index (n20/D) 1.544 - 1.545[5][8]

Soluble in water and polar organic solvents like

Solubilit
Y ethanol[2][8]

pKa pK1: 2.31; pK2: 8.79 (at 25°C)[3]

Experimental Protocols: Synthesis

The synthesis of pyridin-2-ylmethanamine is most commonly achieved through the chemical
reduction of 2-cyanopyridine. An alternative patented method involves the reductive amination
of cyanohydrins.

Protocol 1: Synthesis by Hydrogenation of 2-
Cyanopyridine

This is the most common laboratory and industrial method for preparing pyridin-2-
ylmethanamine.[9] The process involves the catalytic hydrogenation of the nitrile group of 2-
cyanopyridine.

Methodology:

o Catalyst Preparation: A suitable hydrogenation catalyst, such as Raney Nickel or a
Palladium-on-carbon (Pd/C) catalyst, is suspended in a solvent (e.g., methanol or ethanol)
within a high-pressure reactor (autoclave).

o Reactant Addition: 2-Cyanopyridine is dissolved in the same solvent and added to the
reactor. To prevent the formation of secondary amine side products, ammonia is often added
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to the reaction mixture.

e Hydrogenation: The reactor is sealed and purged with nitrogen, then pressurized with
hydrogen gas (Hz). The reaction mixture is heated and stirred vigorously. Reaction conditions
(temperature, pressure, reaction time) are optimized based on the catalyst and scale.

o Work-up: Upon completion, the reactor is cooled, and the pressure is released. The catalyst
is removed by filtration.

 Purification: The solvent is removed from the filtrate by rotary evaporation. The resulting
crude pyridin-2-ylmethanamine is then purified by vacuum distillation to yield the final
product.

Workflow: Synthesis of Pyridin-2-ylmethanamine
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Hz, Catalyst (e.g., Raney Ni)
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Caption: General workflow for the synthesis of pyridin-2-ylmethanamine.

Protocol 2: Synthesis by Reductive Amination of
Cyanohydrins

A patented method describes the synthesis of pyridin-2-ylmethanamine derivatives via the
reductive amination of cyanohydrins.[10][11]

Methodology (Example from Patent US7208603B2):[10]

e Reactant Charging: In a round-bottomed flask, introduce the cyanohydrin intermediate, the
appropriate pyridin-2-yl-methylamine derivative (in this case, (6-methyl-amino-5-
methylpyridin-2-yl)methylamine), 1,4-diazabicyclo[2.2.2]octane (DABCO) as an organic
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base, and a reducing agent such as sodium cyanoborohydride (NaBH3CN).[10] Methanol is
used as the solvent.

Reaction: The mixture is stirred at room temperature for a specified period (e.g., 4 hours).
[10] The reducing agent converts the intermediate imine (formed in situ) to the final amine
product.

Solvent Removal: After the reaction is complete, the mixture is evaporated to dryness.[10]

Extraction: The resulting residue is taken up in water and extracted multiple times with an
organic solvent like ethyl acetate.[10]

Washing and Drying: The combined organic phases are washed sequentially with water and
brine, then dried over a drying agent such as magnesium sulfate (MgSQa).[10]

Purification: The solvent is evaporated, and the final product is purified using appropriate
techniques, such as chromatography.

Applications

Pyridin-2-ylmethanamine's unique structure makes it a valuable compound in several areas
of research and development.

o Coordination Chemistry: As a bidentate chelating ligand, it is used to synthesize metal
complexes.[3] For example, Baratta's catalyst, a ruthenium complex used in transfer
hydrogenation, incorporates a 2-picolylamine ligand.[9] Iron complexes with this ligand have
been shown to exhibit spin crossover behavior.[9]

Pharmaceutical Synthesis: It serves as a crucial building block for synthesizing various
pharmaceutical analogues and active pharmaceutical ingredients (APIs).[2][8] It has been
used in preparing compounds with trypanocidal activity (against trypanosomiasis).[8]

Materials Science: It can be used to functionalize polymers. For instance, it has been grafted
onto poly(styrene-co-maleic anhydride) resins to create materials for adsorbing uranium from
agueous solutions.[3]
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Key Application Areas of Pyridin-2-ylmethanamine
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Caption: Logical relationships of Pyridin-2-ylmethanamine's applications.

Safety and Handling

Pyridin-2-yImethanamine is a hazardous substance that requires careful handling in a
laboratory setting.

GHS Pictogram & Signal

Hazard Class Hazard Statement
Word
) ] o H314: Causes severe skin
Skin Corrosion/Irritation GHSO05 (Danger)[9]
burns and eye damage[4][9]
Acute Toxicity (Oral) GHSO07 (Warning)[9] H302: Harmful if swallowed[4]
o H319: Causes serious eye
Eye Damage/Irritation GHSO05 (Danger)[9] o
irritation[9]
] o ] H335: May cause respiratory
Respiratory Irritation GHSO07 (Warning)[9]

irritation[9]

Handling Precautions:

¢ Work in a well-ventilated fume hood.
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o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

o Store in a cool, dry place away from oxidizing agents and acids, under an inert atmosphere.

[8]

e ltis classified as a corrosive liquid for transport (UN Number 2735, Hazard Class 8).[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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